Cadabicilone
Overview
Description
Antibiotics have been a cornerstone of modern medicine, helping to control and cure bacterial infections. However, the emergence of antibiotic-resistant bacteria has become a major public health concern. Cadabicilone, a novel antibiotic, has shown promising results in scientific research.
Scientific Research Applications
Isolation and Structure of Cadabicilone
Cadabicilone is a sesquiterpene lactone isolated from Cadaba farinosa, a multibranched shrub found in southern Pakistan. This compound was identified as part of research exploring the bioactive components of Cadaba farinosa, which is known for various medicinal properties like purgative, antihelmintic, and antispasmodic effects (Ahmad et al., 1990).
Computer-Aided Drug Design (CADD) and Traditional Medicine
While specific studies on Cadabicilone in the context of Computer-Aided Drug Design (CADD) are not directly available, CADD is increasingly applied in drug research, including the exploration of traditional medicines. CADD can play a significant role in understanding the molecular interactions and potential therapeutic applications of compounds like Cadabicilone found in traditional medicine (Yu Wei-we, 2012).
General Drug Discovery Processes
In drug research, chemistry, pharmacology, and clinical sciences drive the discovery process. The advent of molecular biology and genomic sciences has transformed drug discovery, potentially relevant to compounds like Cadabicilone. This transformation has enriched therapeutic armamentarium, including the discovery of novel natural compounds (Drews, 2000).
Advances in CADD for Neurodegenerative Diseases
Advances in CADD, particularly in the context of neurodegenerative diseases, highlight the potential for using computational methods to explore new drugs. Cadabicilone, due to its natural origin, might be a candidate for such computational exploration, especially for diseases with unmet clinical needs (Salman et al., 2021).
properties
CAS RN |
14804-47-8 |
|---|---|
Product Name |
Cadabicilone |
Molecular Formula |
C15H22O3 |
Molecular Weight |
250.33 g/mol |
IUPAC Name |
3,5a,9-trimethyl-3a,4,5,6,7,9,9a,9b-octahydro-3H-benzo[g][1]benzofuran-2,8-dione |
InChI |
InChI=1S/C15H22O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h8-10,12-13H,4-7H2,1-3H3 |
InChI Key |
BXRGGUXPWTWACZ-JMCMWBPZSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2CC[C@]3(CCC(=O)[C@@H]([C@@H]3[C@H]2OC1=O)C)C |
SMILES |
CC1C2CCC3(CCC(=O)C(C3C2OC1=O)C)C |
Canonical SMILES |
CC1C2CCC3(CCC(=O)C(C3C2OC1=O)C)C |
melting_point |
118-120°C |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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